Cas no 2168835-29-6 (2-(4-fluorophenyl)-5,8-dioxaspiro[3.4]octane-2-carboxylic acid)

• Product Name: 2-(4-fluorophenyl)-5,8-dioxaspiro[3.4]octane-2-carboxylic acid
• CAS No: 2168835-29-6
• MF: C₁₃H₁₃FO₄
• MW: 252.238327741623
• CID: 5269286
• Update Time: 2025-10-24

2-(4-fluorophenyl)-5,8-dioxaspiro[3.4]octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,8-Dioxaspiro[3.4]octane-2-carboxylic acid, 2-(4-fluorophenyl)-
• 2-(4-fluorophenyl)-5,8-dioxaspiro[3.4]octane-2-carboxylic acid

• Inchi： 1S/C13H13FO4/c14-10-3-1-9(2-4-10)12(11(15)16)7-13(8-12)17-5-6-18-13/h1-4H,5-8H2,(H,15,16)
• InChI Key： AHCACHXPXNHCKZ-UHFFFAOYSA-N
• SMILES： C1C2(OCCO2)CC1(C1=CC=C(F)C=C1)C(O)=O

Additional information on 2-(4-fluorophenyl)-5,8-dioxaspiro[3.4]octane-2-carboxylic acid

Introduction to 2-(4-fluorophenyl)-5,8-dioxaspiro[3.4]octane-2-carboxylic acid (CAS No. 2168835-29-6)

2-(4-fluorophenyl)-5,8-dioxaspiro[3.4]octane-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2168835-29-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This spirocyclic dioxane derivative features a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The presence of a fluorophenyl moiety and a dioxaspiro core imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The compound's structure, characterized by a spirocyclic connection between a dioxane ring and an octane chain, contributes to its rigidity and stability, which are often desirable traits in drug candidates. The 4-fluorophenyl substituent introduces a fluorine atom, which is well-known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles in pharmaceutical molecules. This feature has been extensively explored in the design of bioactive compounds, particularly in the development of kinase inhibitors and other targeted therapies.

In recent years, there has been growing interest in spirocyclic compounds due to their unique conformational constraints and enhanced binding interactions with biological targets. The dioxaspiro[3.4]octane core of 2-(4-fluorophenyl)-5,8-dioxaspiro[3.4]octane-2-carboxylic acid provides a versatile platform for structural modifications, allowing chemists to fine-tune physicochemical properties while maintaining biological efficacy. This flexibility has made such compounds attractive for use in fragment-based drug discovery and library design.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for therapeutic targets associated with inflammatory diseases, cancer, and neurological disorders. The fluorophenyl group can interact with aromatic pockets in protein binding sites, enhancing receptor affinity through π-stacking interactions. Additionally, the spirocyclic structure can contribute to improved solubility and cell membrane permeability, critical factors for drug bioavailability.

Recent studies have highlighted the role of fluorinated aromatic rings in modulating enzyme activity and receptor binding. For instance, fluorine atoms at specific positions on aromatic rings can increase metabolic stability by resisting oxidative degradation and enhance binding affinity by altering electronic distributions. The 4-fluorophenyl moiety in 2-(4-fluorophenyl)-5,8-dioxaspiro[3.4]octane-2-carboxylic acid is likely to play a similar role, making it a promising candidate for further investigation.

The synthesis of 2-(4-fluorophenyl)-5,8-dioxaspiro[3.4]octane-2-carboxylic acid presents an intriguing challenge due to its complex spirocyclic framework. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and ring-closing metathesis, have been employed to construct the dioxaspiro core efficiently. These approaches not only facilitate the preparation of the compound but also provide opportunities for diversifying its structural analogs.

The compound's potential applications extend beyond traditional pharmaceuticals into agrochemicals and specialty chemicals. The unique structural motifs present in 2-(4-fluorophenyl)-5,8-dioxaspiro[3.4]octane-2-carboxylic acid could inspire novel formulations for crop protection agents or advanced materials with tailored properties.

As research continues to uncover new biological targets and mechanisms of disease pathogenesis, compounds like 2-(4-fluorophenyl)-5,8-dioxaspiro[3.4]octane-2-carboxylic acid are expected to play a pivotal role in addressing unmet medical needs. Their structural complexity and functional diversity make them ideal candidates for innovative drug discovery programs aimed at developing next-generation therapeutics.

The future prospects for this compound are promising, with ongoing studies focusing on optimizing synthetic routes and exploring new derivatives with enhanced pharmacological profiles. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these chemical entities into effective therapeutic interventions.